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Compound of Interest

Compound Name: 2,2-Bis(4-aminophenyl)propane

CAS No.: 2479-47-2

Cat. No.: B112353

Get Quote

For researchers, scientists, and drug development professionals seeking optimal materials for

advanced applications, understanding the dielectric properties of polymers is paramount. This

guide provides a comprehensive comparison of Bis(4-aminophenoxy)phenyl (BAPP)-based

polyimides with alternative high-performance polymers, supported by experimental data and

detailed methodologies.

Polyimides derived from BAPP are known for their favorable thermal and mechanical

properties. However, their dielectric performance is a critical consideration for applications in

microelectronics, high-frequency communication, and advanced sensor technologies. This

guide will objectively assess the dielectric characteristics of BAPP polymers against other

notable polymer systems.

Comparative Dielectric Performance
The dielectric properties of BAPP-based polyimides are compared with several alternatives,

including standard aromatic polyimides, fluorinated polyimides, and other high-performance

thermoplastics. The following tables summarize key dielectric parameters to facilitate a clear

comparison.
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Table 1: Dielectric Properties of BAPP-Based Polyimides and Alternatives at 1 MHz

Polymer System
Dielectric Constant
(k)

Dielectric Loss (tan
δ)

Breakdown
Strength (MV/m)

BAPP-Based

Polyimides

BPADA-BAPP 2.32 - 2.95[1][2] - -

BPDA-BAPP ~3.11 (at 28 GHz)[3] - -

Alternative Polyimides

ODA-PMDA

(Kapton®)
3.10 - 3.4[1][2][4] ~0.002[4] ~300[4]

BPDA-HFBAPP ~2.59 (at 28 GHz)[3] - -

50%HFBAPP/50%OD

A//PMDA
2.39[5] 0.00702[5] -

14.3%TFMB/85.7%O

DA//PMDA
2.12[5] 0.00698[5] -

Other High-

Performance

Polymers

Polyetherimide (PEI) ~3.2[6] - -

Cyclic Olefin

Copolymer (COC)
< 3[7] - -

Fluorinated

Polyimides (general)
1.8 - 2.9[4] ~0.001[4] -

Table 2: High-Frequency Dielectric Properties of Select Polymers

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://ntrs.nasa.gov/api/citations/20040110401/downloads/20040110401.pdf
https://scijournals.onlinelibrary.wiley.com/doi/10.1002/pi.2809
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607524/
https://ntrs.nasa.gov/api/citations/20040110401/downloads/20040110401.pdf
https://scijournals.onlinelibrary.wiley.com/doi/10.1002/pi.2809
https://www.mdpi.com/2673-3978/5/4/19
https://www.mdpi.com/2673-3978/5/4/19
https://www.mdpi.com/2673-3978/5/4/19
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10006986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10006986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10006986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10006986/
https://www.researchgate.net/publication/236222558_Dielectric_and_Piezoelectric_Properties_of_PolyetherimideBaTiO3_Nanocomposites
https://topas.com/low-dielectric-constant-plastic-materials-low-permittivity-plastics-topas/
https://www.mdpi.com/2673-3978/5/4/19
https://www.mdpi.com/2673-3978/5/4/19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymer System Frequency (GHz)
Dielectric Constant
(k)

Dielectric Loss (tan
δ)

BPDA-BAPP 28 ~3.11[3] -

BPDA-BAPP 38 ~3.09[3] -

BPDA-HFBAPP 28 ~2.59[3] -

BPDA-HFBAPP 38 ~2.58[3] -

Fluorinated Aromatic

Polyimide (FAPI-70)
10 2.93[8] 0.0059[8]

Fluorinated Aromatic

Polyimide (FAPI-100)
10 - 0.0045[8]

PI-E2CF3

(Fluorinated)
10 2.74[9] 0.00338[9]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of dielectric

properties. The following sections outline the typical experimental procedures for the synthesis

of polyimide films and the measurement of their dielectric characteristics.

Synthesis of BAPP-Based Polyimide Films
The synthesis of polyimide films, including those derived from BAPP, is typically a two-step

process involving the formation of a poly(amic acid) (PAA) precursor followed by cyclization to

the final polyimide.[10][11][12][13]

Step 1: Poly(amic acid) Synthesis

Monomer Preparation: Equimolar amounts of an aromatic diamine (e.g., 2,2-bis[4-(4-

aminophenoxy)phenyl]propane - BAPP) and an aromatic dianhydride (e.g., 4,4'-(4,4'-

isopropylidenediphenoxy)bis(phthalic anhydride) - BPADA) are weighed.

Dissolution: The diamine is dissolved in a dry, polar aprotic solvent such as N,N-

dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP) in a flask equipped with a
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mechanical stirrer and a nitrogen inlet.

Polymerization: The dianhydride is added to the diamine solution in portions. The reaction is

typically carried out at a low temperature (0-25 °C) under a nitrogen atmosphere for several

hours to form a viscous PAA solution.

Step 2: Imidization

The PAA solution is then converted to the final polyimide film through either thermal or chemical

imidization.

Thermal Imidization:

The PAA solution is cast onto a glass substrate to a uniform thickness.

The cast film is heated in a stepwise manner in an oven or furnace under a nitrogen

atmosphere. A typical heating profile might be: 100 °C for 1 hour, 200 °C for 1 hour, and

finally 300 °C for 1 hour to ensure complete cyclization and removal of the solvent.[14]

Chemical Imidization:

A dehydrating agent (e.g., acetic anhydride) and a catalyst (e.g., pyridine or isoquinoline)

are added to the PAA solution.

The mixture is stirred at room temperature to initiate the cyclization process.

The resulting polyimide solution is then cast and dried at a moderate temperature to

remove the solvent and byproducts.
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Fig. 1: Polyimide Synthesis Workflow

Dielectric Property Measurement
The dielectric constant and dielectric loss of the prepared polymer films are typically measured

using a parallel plate capacitor setup with an LCR meter or an impedance analyzer.

Sample Preparation: A thin film of the polymer is placed between two parallel plate

electrodes. To ensure good electrical contact, thin layers of a conductive material (e.g., gold

or aluminum) are often sputtered or evaporated onto both surfaces of the film.

Measurement Setup: The electrode-sample assembly is connected to an impedance

analyzer.

Data Acquisition: The capacitance (C) and dissipation factor (tan δ) of the sample are

measured over a range of frequencies.

Calculation of Dielectric Constant: The dielectric constant (k) is calculated using the formula:

k = (C * d) / (ε₀ * A) where:

C is the measured capacitance
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d is the thickness of the film

ε₀ is the permittivity of free space (8.854 x 10⁻¹² F/m)

A is the area of the electrodes

Dielectric Breakdown Strength Measurement

Sample Preparation: The polymer film is placed between two electrodes, often spherical or

plane electrodes, to ensure a uniform electric field.

Voltage Application: A high-voltage source is used to apply a continuously increasing DC or

AC voltage across the sample.

Breakdown Detection: The voltage at which a sudden and large increase in current occurs,

indicating the failure of the insulating properties of the material, is recorded as the

breakdown voltage.

Calculation of Breakdown Strength: The dielectric breakdown strength is calculated by

dividing the breakdown voltage by the thickness of the film.

Sample Preparation

Measurement

Polymer Film Sputter Coat Electrodes
(e.g., Gold) Coated Polymer Film

Impedance Analyzer / LCR Meter
Measure Capacitance
& Dissipation Factor

High-Voltage Source
Apply Increasing Voltage
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Dielectric Loss (tan δ)

Calculate
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Fig. 2: Dielectric Property Measurement Workflow

Discussion of Alternatives

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b112353/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-dielectric-properties-of-bapp-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Aromatic Polyimides (e.g., ODA-PMDA): These materials, such as Kapton®, are

widely used and serve as a benchmark. They offer excellent thermal and mechanical stability

but generally have a higher dielectric constant compared to more advanced polyimides.[1][2]

[4]

Fluorinated Polyimides: The incorporation of fluorine-containing monomers, such as 2,2-

bis[4-(4-aminophenoxy)phenyl]-1,1,1,3,3,3-hexafluoropropane (HFBAPP) or 2,2'-

bis(trifluoromethyl)-4,4'-diaminobiphenyl (TFMB), is a common strategy to reduce the

dielectric constant.[5] The high electronegativity and bulkiness of fluorine atoms disrupt

intermolecular interactions and increase free volume, leading to lower polarizability and

moisture absorption, both of which contribute to a lower dielectric constant.[5][15]

Polyetherimide (PEI): PEI is an amorphous thermoplastic with good dielectric properties and

easier processability compared to some polyimides. However, its thermal stability is

generally lower than that of aromatic polyimides.[6]

Cyclic Olefin Copolymers (COC): COCs are amorphous polymers with excellent dielectric

properties, including a low dielectric constant and low dielectric loss, making them suitable

for high-frequency applications.[7] Their thermal stability may be a limiting factor in some

applications compared to polyimides.

Conclusion
BAPP-based polyimides offer a good balance of thermal, mechanical, and dielectric properties.

However, for applications requiring very low dielectric constants and losses, particularly at high

frequencies, fluorinated polyimides represent a superior alternative. The choice of the optimal

polymer will depend on the specific requirements of the application, including operating

temperature, frequency, mechanical stress, and processing constraints. The data and protocols

presented in this guide provide a solid foundation for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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